Cas no 27798-35-2 (Methanethioic acid, S-methyl ester)

Methanethioic acid, S-methyl ester structure
27798-35-2 structure
Product Name:Methanethioic acid, S-methyl ester
CAS No:27798-35-2
MF:C2H4OS
MW:76.1175594329834
CID:238229
PubChem ID:638145
Update Time:2025-04-19

Methanethioic acid, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanethioic acid, S-methyl ester
    • S-methyl thioformate
    • DTXSID50348545
    • InChI=1/C2H4OS/c1-4-2-3/h2H,1H
    • 27798-35-2
    • Inchi: 1S/C2H4OS/c1-4-2-3/h2H,1H3
    • InChI Key: LFJRGYNYRORDDM-UHFFFAOYSA-N
    • SMILES: S(C=O)C

Computed Properties

  • Exact Mass: 75.99832
  • Monoisotopic Mass: 75.99828592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 20
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

Methanethioic acid, S-methyl ester Related Literature

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